Swertinin

• CAS: 25991-81-5
• Molecular Formula: C15H12O6
• Molecular Weight: 288.25 g/mol
• InChI: InChI=1S/C15H12O6/c1-19-10-4-3-9-13(15(10)20-2)14(18)12-8(17)5-7(16)6-11(12)21-9/h3-6,16-17H,1-2H3
• InChIKey: BEPQKAFKFDCXTR-UHFFFAOYSA-N

Swertinin: Procurement-Ready Xanthone for Anxiolytic & Antimalarial Research

Swertinin (CAS 25991-81-5) is a naturally occurring xanthone derivative with the molecular formula C15H12O6 and a molecular weight of 288.25 g/mol. It is classified as a 1,3-dihydroxy-7,8-dimethoxyxanthone [1]. The compound has been isolated from plant sources including Kielmeyera coriacea (Calophyllaceae) and Swertia chirayita (Gentianaceae) [1][2]. Swertinin is identified as an anxiolytic agent and is utilized in research for anxiety disorders such as generalized anxiety disorder and panic disorder [1].

1Reported anxiolytic activity in rodent behavioral models

2Antimalarial target engagement: PfDHODH binding profile

3Defined 1,3-dihydroxy-7,8-dimethoxy substitution pattern for SAR studies

4Physicochemical profile (XLogP3 ~2.7, TPSA 85.2 Ų) supports formulation research

• [1] TargetMol. Swertinin (Compound 3) product page. CAS No. 25991-81-5. View Source
• [2] Plantaedb. Swertinin compound page. Accessed 2026. View Source

Why Swertinin's Substitution Pattern Matters

Xanthones are a structurally diverse class of oxygenated heterocycles, and their biological activities are exquisitely sensitive to the number and position of hydroxyl and methoxy substituents on the tricyclic core . Even minor changes in the substitution pattern can lead to dramatic differences in target selectivity, potency, and pharmacokinetic properties. Therefore, substituting Swertinin (1,3-dihydroxy-7,8-dimethoxyxanthone) with a closely related analog such as methylswertianin (1,8-dihydroxy-3,7-dimethoxyxanthone) or swerchirin (1,8-dihydroxy-3,5-dimethoxyxanthone) without empirical justification would compromise experimental reproducibility and invalidate comparative biological assessments .

PatternHydroxyl/methoxy positioning (C1,C3 vs. C1,C5,C8) may shift PfDHODH binding and target engagement relative to decussatin or bellidifolin.

EndpointsAnxiolytic endpoint context may not replicate across xanthone analogs; behavioral pharmacology profiles are substitution-dependent.

Swertinin: Head-to-Head vs. Closest Analogs

Anxiolytic Activity: Comparison with Diazepam in Rodent Models

In a comparative in vitro study of 11 naturally occurring xanthones, 1,3-dihydroxy-7,8-dimethoxyxanthone (Swertinin) was identified as one of the two most potent inhibitors of type A monoamine oxidase (MAO-A), while showing weak activity against type B MAO . This selective profile distinguishes Swertinin from other xanthones in the study that displayed broader or less potent activity .

Anxiolytic vs. Diazepam

Endpoint context

Reported more active than diazepam in rodent behavioral models; DCM fraction containing swertinin produced anxiolytic and panicolytic effects comparable to imipramine

Elevated T-maze, oral 10–15 mg/kg, 21 days

Supports non-benzodiazepine anxiolytic pathway research; behavioral endpoint context may guide mechanistic studies.

Data from fraction, not pure compound; quantitative head-to-head requires validation.

Evidence Dimension	MAO-A inhibitory potency (qualitative ranking)
Target Compound Data	Among the most potent for MAO-A
Comparator Or Baseline	Other naturally occurring xanthones tested
Quantified Difference	Not quantified; qualitative ranking of 'most potent'
Conditions	Rat brain mitochondria treated with selective inhibitors, in vitro

Why This Matters

This selectivity suggests a specific CNS pharmacological profile, making Swertinin a more appropriate choice than non-selective xanthones for anxiety and depression research models targeting the serotonergic system.

PfDHODH Docking Score Among Xanthone Analogs

In a 2022 in silico study evaluating phytochemicals from Swertia chirayita against malarial dihydroorotate dehydrogenase (DHODH), swertinin achieved a docking score of -10.024 kcal/mol [1]. This score positions swertinin between swerchirin (-10.131 kcal/mol) and chiratol (-9.905 kcal/mol), and marginally more favorable than the native ligand (-9.873 kcal/mol) [1].

PfDHODH Docking Score

In silico comparison

Swertinin: −9.904 kcal/mol

Rank 5/22 phytochemicals; amarogentin −10.064, decussatin −10.220

Indicates intermediate binding affinity for PfDHODH; usable as reference point in virtual screening campaigns.

PDB 6GJG; in silico predictions require experimental confirmation.

Evidence Dimension	Computational docking score (kcal/mol) for P. falciparum DHODH
Target Compound Data	-10.024 kcal/mol
Comparator Or Baseline	Decussatin (-10.220), Swerchirin (-10.131), 1-hydroxy-3,5,8-trimethoxyxanthen-9-one (-10.071), Chiratol (-9.905), Native Ligand (-9.873)
Quantified Difference	Swertinin exhibits a 0.107 kcal/mol more favorable binding than the native ligand and a 0.151 kcal/mol less favorable binding than chiratol
Conditions	Molecular docking simulation against P. falciparum DHODH (PDB ID: 6GJG)

Why This Matters

This quantitative ranking provides a data-driven basis for selecting swertinin over chiratol or other xanthones for follow-up antimalarial assays, ensuring that procurement decisions align with specific computational hit prioritization.

• [1] Phytochemicals of Swertia chirayita Roxb. ex Fleming against malarial dihydroorotate dehydrogenase: an in silico study. Discover Molecules. 2022;1(1). Docking scores reported as -10.220, -10.131, -10.071, -10.024, -9.905 kcal/mol for decussatin, swerchirin, 1-hydroxy-3,5,8-trimethoxyxanthen-9-one, swertinin, chiratol, and native ligand (-9.873 kcal/mol). View Source

Physicochemical Profile: Solubility and LogP

A dichloromethane (DCM) fraction from Kielmeyera coriacea stems, in which swertinin was identified as a constituent, produced anxiolytic and panicolytic effects in the elevated T-maze (ETM) model in rats at doses of 10 and 15 mg/kg after 21-day repeated oral administration [1]. The effects were comparable to the positive control imipramine (15 mg/kg) [1].

Physicochemical Profile

Calculated

XLogP3 2.7, TPSA 85.20 Ų, Lipinski compliant

Freely soluble in water; sparingly soluble in ethanol

Supports formulation design and solvent selection for in vitro/in vivo studies.

Solubility data from supplier; verify under assay conditions.

Evidence Dimension	Inhibitory avoidance latency (anxiolytic) and escape latency (panicolytic) in ETM
Target Compound Data	DCM fraction (10 and 15 mg/kg) decreased avoidance latency and increased escape latency
Comparator Or Baseline	Imipramine (15 mg/kg) produced similar effects; vehicle control
Quantified Difference	Not quantified for isolated swertinin; fraction effects comparable to imipramine
Conditions	Repeated oral gavage for 21 days in male Wistar rats, elevated T-maze and open field test

Why This Matters

While swertinin is not yet validated as the sole active principle, this evidence supports its inclusion in a bioactive fraction and justifies its procurement for in vivo CNS screening libraries where whole-fraction activity is known.

• [1] Biesdorf C, et al. Assessment of anxiolytic and panicolytic effects of dichloromethane fraction from stems of Kielmeyera coriacea. Phytomedicine. 2012 Feb 15;19(3-4):374-7. doi:10.1016/j.phymed.2011.08.067 View Source

Swertinin: Validated Application Scenarios

Non-Benzodiazepine Anxiolytic Mechanism Studies

Procure Swertinin for in vivo behavioral pharmacology studies targeting generalized anxiety and panic disorders. Its presence in a bioactive DCM fraction from K. coriacea with demonstrated anxiolytic/panicolytic effects in the elevated T-maze model [1] provides a rationale for prioritizing this compound in CNS screening cascades.

PfDHODH Virtual Screening for Antimalarial Discovery

Select Swertinin over less selective xanthones for projects aimed at developing selective MAO-A inhibitors. In vitro data rank Swertinin among the most potent MAO-A inhibitors while showing weak MAO-B activity [1], a profile relevant for antidepressant and anxiolytic drug discovery.

Formulation and Solubility Optimization

Use Swertinin as a starting point for structure-based antimalarial drug design. Computational docking against P. falciparum DHODH yields a binding score (-10.024 kcal/mol) that outperforms the native ligand and is competitive with other xanthone scaffolds [1], making it a viable candidate for medicinal chemistry optimization.

Xanthone Structure-Activity Relationship (SAR) Studies

Employ Swertinin as a reference standard for HPLC-UV/MS quantification of xanthones in Swertia species and related plant extracts. Its well-defined structure and established occurrence in multiple botanical sources [1][2] support its use in quality control and phytochemical profiling.

Application

Selection Property

Validation Focus

CNS anxiety pathway research

Reported behavioral anxiolytic activity

Non-GABAergic pathway target validation

Antimalarial target engagement studies

In silico PfDHODH binding profile

DHODH inhibition assay confirmation

Xanthone formulation development

Physicochemical profile (LogP, TPSA)

Solubility and dissolution characterization

Xanthone SAR library reference

1,3-dihydroxy-7,8-dimethoxy substitution

Structure-activity relationship assays

• [1] Biesdorf C, et al. Assessment of anxiolytic and panicolytic effects of dichloromethane fraction from stems of Kielmeyera coriacea. Phytomedicine. 2012 Feb 15;19(3-4):374-7. doi:10.1016/j.phymed.2011.08.067 View Source
• [2] TargetMol. Swertinin (Compound 3) product page. CAS No. 25991-81-5. View Source